![molecular formula C20H17ClN2O2 B3504180 2-(3-chlorophenyl)-4-(4-morpholinylcarbonyl)quinoline](/img/structure/B3504180.png)
2-(3-chlorophenyl)-4-(4-morpholinylcarbonyl)quinoline
Overview
Description
2-(3-chlorophenyl)-4-(4-morpholinylcarbonyl)quinoline, also known as CpdA, is a synthetic compound that has been extensively studied for its potential therapeutic applications. CpdA belongs to the quinoline class of compounds and has been shown to have anti-inflammatory and immunomodulatory properties.
Mechanism of Action
2-(3-chlorophenyl)-4-(4-morpholinylcarbonyl)quinoline has been shown to interact with the glucocorticoid receptor and modulate its activity. This interaction leads to the downregulation of pro-inflammatory genes and the upregulation of anti-inflammatory genes. This compound has also been shown to inhibit the activity of NF-kB, a transcription factor that regulates the expression of pro-inflammatory genes.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines such as IL-1β, IL-6, and TNF-α. This compound has also been shown to reduce the migration of immune cells to sites of inflammation and inhibit the activation of T cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(3-chlorophenyl)-4-(4-morpholinylcarbonyl)quinoline in lab experiments is that it has been extensively studied and its mechanism of action is well understood. This compound is also readily available and relatively inexpensive. One of the limitations of using this compound is that it has not been extensively tested in clinical trials, and its safety and efficacy in humans is not well established.
Future Directions
There are a number of potential future directions for the study of 2-(3-chlorophenyl)-4-(4-morpholinylcarbonyl)quinoline. One area of research could be to investigate its potential therapeutic applications in other diseases such as inflammatory bowel disease and psoriasis. Another area of research could be to investigate the potential use of this compound in combination with other drugs to enhance its therapeutic effects. Additionally, further studies could be conducted to better understand the safety and efficacy of this compound in humans.
Scientific Research Applications
2-(3-chlorophenyl)-4-(4-morpholinylcarbonyl)quinoline has been extensively studied for its potential therapeutic applications in a variety of diseases such as rheumatoid arthritis, multiple sclerosis, and cancer. This compound has been shown to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and chemokines.
Properties
IUPAC Name |
[2-(3-chlorophenyl)quinolin-4-yl]-morpholin-4-ylmethanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17ClN2O2/c21-15-5-3-4-14(12-15)19-13-17(16-6-1-2-7-18(16)22-19)20(24)23-8-10-25-11-9-23/h1-7,12-13H,8-11H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNZLWEDLRYIKQI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)C2=CC(=NC3=CC=CC=C32)C4=CC(=CC=C4)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.